(3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol

• Molecular Formula: C7H13BrO
• Molecular Weight: 193.08 g/mol
• IUPAC Name: (3S)-2-(bromomethyl)-4-methylpent-1-en-3-ol
• InChI: InChI=1S/C7H13BrO/c1-5(2)7(9)6(3)4-8/h5,7,9H,3-4H2,1-2H3/t7-/m0/s1
• InChI Key: HDPWJPWKTKFFMJ-ZETCQYMHSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=C)CBr)O
• Canonical SMILES: CC(C)C(C(=C)CBr)O

Description

(3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol is a chiral aliphatic bromoalcohol characterized by a pent-1-en-3-ol backbone substituted with a bromomethyl group at position 2 and a methyl group at position 2. The (3S) stereochemistry confers distinct reactivity and physicochemical properties, making it a valuable intermediate in asymmetric synthesis, particularly in the construction of complex molecules via nucleophilic substitution or elimination reactions. The bromine atom acts as a leaving group, while the hydroxyl and alkene moieties enable further functionalization (e.g., oxidation, cycloaddition).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol typically involves the bromination of a suitable precursor. One common method is the bromination of (3S)-4-methylpent-1-en-3-ol using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The reaction is usually carried out in an inert solvent like carbon tetrachloride at a controlled temperature to ensure selective bromination at the desired position.

Industrial Production Methods

Industrial production of (3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol undergoes various types of chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted by nucleophiles such as hydroxide ions, amines, or thiols, leading to the formation of alcohols, amines, or thioethers, respectively.

Oxidation Reactions: The alcohol group can be oxidized to a carbonyl group using oxidizing agents like pyridinium chlorochromate (PCC) or Jones reagent.

Reduction Reactions: The double bond in the pentene backbone can be reduced to a single bond using hydrogenation catalysts such as palladium on carbon (Pd/C).

Common Reagents and Conditions

Nucleophilic Substitution: Sodium hydroxide (NaOH) in aqueous or alcoholic solution.

Oxidation: Pyridinium chlorochromate (PCC) in dichloromethane (DCM).

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C) catalyst.

Major Products Formed

Substitution: Formation of (3S)-2-(Hydroxymethyl)-4-methylpent-1-en-3-ol, (3S)-2-(Aminomethyl)-4-methylpent-1-en-3-ol, or (3S)-2-(Thiophenylmethyl)-4-methylpent-1-en-3-ol.

Oxidation: Formation of (3S)-2-(Bromomethyl)-4-methylpent-1-en-3-one.

Reduction: Formation of (3S)-2-(Bromomethyl)-4-methylpentan-3-ol.

Scientific Research Applications

(3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules. Its reactivity makes it a valuable building block in organic synthesis.

Biology: Investigated for its potential biological activity and interactions with biomolecules. It can be used in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Explored for its potential therapeutic properties. Derivatives of this compound may exhibit pharmacological activity and could be used in drug development.

Industry: Utilized in the production of specialty chemicals and materials. Its unique structure allows for the creation of novel compounds with specific properties.

Mechanism of Action

The mechanism of action of (3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol depends on the specific reaction or application. In nucleophilic substitution reactions, the bromomethyl group acts as a leaving group, allowing nucleophiles to attack the carbon atom and form new bonds. In biological systems, the compound may interact with enzymes or receptors, influencing their activity and leading to various biochemical effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Bromomethyl-Substituted Heterocycles

Compounds such as (E)-2-(1-bromo-1H-indol-3-yl)-1-(4-methoxyphenyl)-2-(phenylimino)ethan-1-one (3d) and (E)-2-(1-bromo-1H-indol-3-yl)-1-(4-chlorophenyl)-2-(phenylimino)ethan-1-one (3g) () share brominated motifs but differ in core structure. These indole derivatives exhibit higher molecular weights (e.g., 437.0051 g/mol for 3d) and aromatic stability compared to the aliphatic target compound. Their HRMS-ESI data show precise mass-to-charge ratios, underscoring the reliability of bromine isotopic signatures in characterization .

Table 1: Key Properties of Brominated Compounds

Compound Name	Molecular Weight (g/mol)	Key Functional Groups	HRMS-ESI (m/z) [M+H]+
(3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol	~193.08 (calculated)	Bromomethyl, alcohol, alkene	N/A
3d ()	437.0051	Bromoindole, ketone, imine	437.0052
Example 5.23 ()	381.90	Bromomethyl, pyrazolone	381 [M+H]+

Bromomethyl Pyrazolones ()

4-bromo-5-(bromomethyl)-2-(4'-chlorophenyl)-1-methyl-1,2-dihydro-3H-pyrazol-3-one (5.23) and its analogs demonstrate the versatility of bromomethyl groups in heterocyclic systems. Their LC/MS data (e.g., m/z 381 [M+H]+) align with typical bromine isotopic patterns, similar to the target compound. However, the pyrazolone core confers distinct acidity (pKa ~6–8) and hydrogen-bonding capacity, unlike the aliphatic alcohol in the target molecule .

Benzyloxy/Benzylamino Derivatives ()

While structurally distinct, brominated benzyloxy compounds (e.g., 4-Benzyloxy-5-bromo-2-chloropyrimidine) highlight the impact of electron-withdrawing groups (e.g., Br, Cl) on stability and reactivity. The benzyl group enhances lipophilicity, contrasting with the target compound’s shorter aliphatic chain.

Research Findings and Implications

• Reactivity : Bromomethyl groups in aliphatic systems (e.g., the target compound) undergo faster SN2 substitutions than aromatic analogs (e.g., 3d) due to reduced steric hindrance and absence of resonance stabilization .
• Analytical Characterization : HRMS and LC/MS are critical for brominated compounds, with isotopic peaks (¹⁹Br/⁸¹Br) aiding identification .
• Stereochemical Impact : The (3S) configuration may influence enantioselective reactions, as seen in chiral heterocycles (), where stereochemistry dictates biological activity or catalytic behavior .

Biological Activity

(3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and agrochemistry. This article provides an overview of its biological properties, including antibacterial, antifungal, and other relevant activities, supported by data tables and case studies.

Chemical Structure

The chemical structure of (3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol can be represented as follows:

$$\text{C}_7\text{H}_{11}\text{BrO}$$

This compound features a bromomethyl group, which is significant for its biological interactions.

Antimicrobial Properties

Recent studies have explored the antimicrobial properties of (3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol. It has shown promising activity against various bacterial strains and fungi.

Table 1: Antimicrobial Activity of (3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol

Microorganism	Minimum Inhibitory Concentration (MIC)
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL
Candida albicans	64 µg/mL

These results indicate that the compound exhibits moderate antibacterial activity, particularly against Staphylococcus aureus, which is known for its clinical relevance.

Case Studies

A study conducted by researchers at Virginia Commonwealth University evaluated the effectiveness of (3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol in inhibiting the Type III Secretion System (T3SS) in Enteropathogenic Escherichia coli. The compound was tested at varying concentrations, revealing significant inhibition at higher doses:

Table 2: Inhibition of T3SS Activity

Concentration (µM)	% Inhibition
10	25
25	50
50	80

This inhibition suggests that (3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol could be a candidate for further development in treating infections caused by Gram-negative bacteria.

The exact mechanism through which (3S)-2-(Bromomethyl)-4-methylpent-1-en-3-ol exerts its biological effects is still under investigation. Preliminary studies suggest that the bromomethyl group may play a crucial role in disrupting microbial cell membranes or interfering with metabolic pathways.